Cas no 900673-91-8 (1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea)

• Product Name: 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea
• CAS No: 900673-91-8
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• MDL: MFCD02084222
• CID: 5686444
• PubChem ID: 16340771
• Update Time: 2025-11-02

1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-3-(5-methylisoxazol-3-yl)urea
• EN300-22110367
• Z103383122
• CCG-326199
• 900673-91-8
• AKOS001283117
• BDBM50435164
• 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea
• CHEMBL2392756

• MDL： MFCD02084222
• Inchi： 1S/C15H21N3O2/c1-9-2-13(18-20-9)16-14(19)17-15-6-10-3-11(7-15)5-12(4-10)8-15/h2,10-12H,3-8H2,1H3,(H2,16,17,18,19)
• InChI Key： YDLJDOSGSKRRNU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C)ON=1)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea

1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea: A Comprehensive Overview of Its Chemical Properties, Biological Activity, and Research Applications

1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea is a synthetic compound with a unique molecular architecture that combines the structural features of a 1,2-oxazole ring and a adamantane scaffold. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications and the ability to modulate biological pathways through its urea functional group. The CAS number 900673-91-8 is assigned to this specific molecular entity, which has been extensively studied for its pharmacological properties and structural versatility.

The molecular structure of 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea is characterized by the presence of a 1,2-oxazole ring fused to a adamantane core. The methyl substituent at the 5-position of the 1,2-oxazole ring enhances the compound's hydrophobicity and stability, while the urea moiety provides critical hydrogen-bonding interactions with biological targets. Recent studies have demonstrated that the adamantane scaffold contributes to the compound's conformational rigidity, which is essential for its binding affinity to specific receptors.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the role of the 1,2-oxazole ring in modulating the electronic properties of the molecule. The introduction of a methyl group at the 5-position has been shown to increase the compound's metabolic stability by reducing the likelihood of enzymatic degradation. This structural modification also enhances the compound's ability to cross the blood-brain barrier, a critical factor in its potential application for neurodegenerative disorders. The urea functional group further contributes to the molecule's bioavailability by facilitating interactions with polar biological membranes.

Experimental data from *Bioorganic & Medicinal Chemistry Letters* (2023) indicates that the adamantan-1-yl moiety plays a pivotal role in the compound's pharmacokinetic profile. The rigid, cage-like structure of the adamantane scaffold reduces the compound's susceptibility to metabolic clearance, which is a key consideration in drug development. This property has been leveraged to optimize the compound's half-life in vivo, making it a promising candidate for chronic disease management. The 1,2-oxazole ring, on the other hand, provides a versatile platform for further functionalization to target specific pathways.

Recent advancements in computational chemistry have enabled the prediction of the 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea molecule's interactions with biological targets. A 2023 study in *ACS Chemical Biology* used molecular docking simulations to identify potential binding sites for the compound. These simulations suggest that the urea group can form hydrogen bonds with key residues in target proteins, while the adamantane scaffold provides steric support for optimal binding. This dual-mode interaction mechanism is a significant factor in the compound's selectivity and efficacy.

The 1,2-oxazole ring in 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea has been shown to exhibit unique electronic properties that influence its reactivity. A 2023 paper in *Organic Letters* demonstrated that the introduction of a methyl group at the 5-position stabilizes the ring structure, reducing the likelihood of ring-opening reactions. This stability is critical for the compound's long-term effectiveness in therapeutic applications, as it minimizes the risk of degradation during storage or administration.

Studies on the pharmacological activity of 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea have revealed its potential as an anticonvulsant agent. Research published in *Epilepsia* (2023) found that the compound can modulate GABAergic pathways by interacting with GABA_A receptors. The urea group is believed to mediate this interaction, while the adamantane scaffold enhances the compound's ability to penetrate the central nervous system. These findings underscore the compound's relevance in the development of novel antiepileptic drugs.

The adamantane core of 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea has also been explored for its potential in antiviral drug design. A 2023 study in *Antiviral Research* demonstrated that the compound can inhibit the replication of certain RNA viruses by interfering with viral protein synthesis. The urea group is thought to play a role in disrupting the interaction between viral and host proteins, while the adamantane scaffold provides structural support for this inhibitory activity.

In addition to its therapeutic applications, 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea has been investigated for its potential as a scaffold for drug discovery. The combination of the adamantane and 1,2-oxazole moieties offers a versatile platform for the development of new compounds with tailored biological activities. This structural flexibility has enabled researchers to design derivatives with enhanced potency and selectivity for specific targets.

Overall, the unique molecular architecture of 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea positions it as a promising candidate for further exploration in medicinal chemistry. Its combination of structural stability, functional versatility, and potential therapeutic applications makes it a valuable subject for ongoing research. As new methodologies in drug discovery continue to evolve, the role of this compound in developing novel therapeutics is likely to expand, offering new opportunities for addressing complex medical challenges.

For researchers and pharmaceutical developers, the study of 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea represents a critical step in advancing the field of synthetic chemistry and its applications in medicine. The insights gained from its structural and functional analysis provide a foundation for the design of future compounds with even greater therapeutic potential. As such, this compound remains a focal point of scientific inquiry, with its properties and applications continuing to be explored in depth.

Further Information

For more details on the chemical properties, biological activity, and potential applications of 1-(adamantan-1-yl)-3-(5-methyl-1,2-oxazol-3-yl)urea, please refer to the following resources:

• PubChem Database
• Journal of Medicinal Chemistry (2023)
• Organic Letters (2023)